Cas no 130750-42-4 (Thieno[2,3-d]pyrimidine-2,4-diamine)
130750-42-4 structure
Product Name:Thieno[2,3-d]pyrimidine-2,4-diamine
CAS No:130750-42-4
MF:C6H6N4S
MW:166.203638553619
CID:1226706
PubChem ID:14642747
Update Time:2025-04-20
Thieno[2,3-d]pyrimidine-2,4-diamine Chemical and Physical Properties
Names and Identifiers
-
- Thieno[2,3-d]pyrimidine-2,4-diamine
- LogP
- 130750-42-4
- DB-346465
- SCHEMBL2369026
- 2,4-Diaminothieno[2,3-d]pyrimidine
- Wei
-
- Inchi: 1S/C6H6N4S/c7-4-3-1-2-11-5(3)10-6(8)9-4/h1-2H,(H4,7,8,9,10)
- InChI Key: WWNLEICCMKSWQV-UHFFFAOYSA-N
- SMILES: S1C=CC2=C(N)N=C(N)N=C12
Computed Properties
- Exact Mass: 166.03148
- Monoisotopic Mass: 166.03131738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 106Ų
Experimental Properties
- PSA: 77.82
Thieno[2,3-d]pyrimidine-2,4-diamine Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
130750-42-4 (Thieno[2,3-d]pyrimidine-2,4-diamine) Related Products
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